Cas no 778599-33-0 (3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid
• CAS No: 778599-33-0
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 6208623
• PubChem ID: 103667696
• Update Time: 2025-06-29

3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid
• 778599-33-0
• EN300-12413511

• Inchi： 1S/C19H21NO5/c1-2-24-16-10-6-9-15(11-16)17(12-18(21)22)20-19(23)25-13-14-7-4-3-5-8-14/h3-11,17H,2,12-13H2,1H3,(H,20,23)(H,21,22)
• InChI Key： PPQBUVAMWDWXKI-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 343.14197277g/mol
• Monoisotopic Mass: 343.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid

Introduction to 3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic Acid (CAS No. 778599-33-0)

3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid, identified by the CAS number 778599-33-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the design of novel therapeutic agents. The structural features of this molecule, including its benzyloxy and ethoxyphenyl substituents, contribute to its unique chemical behavior and potential biological activities.

The synthesis of 3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The presence of the (benzyloxy)carbonylamino group suggests a potential role in peptide mimetics or as an intermediate in the synthesis of more complex molecules. This functionality is particularly relevant in the context of protease inhibition, where such groups are often employed to enhance binding affinity and stability.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The compound 3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid has been explored as a potential lead compound in this regard. Its structural motif, combining a hydrophobic aromatic ring with a polar amine and carboxylic acid group, makes it an attractive candidate for further derivatization and optimization. Such structural features are often exploited in the design of molecules that interact with biological targets, including enzymes and receptors.

One of the key areas where this compound shows promise is in the field of medicinal chemistry. Researchers have been investigating its potential as an intermediate in the synthesis of more complex pharmacophores. The benzyloxy group, for instance, can be readily modified through various chemical transformations, allowing for the introduction of additional functionalities that may enhance biological activity. Similarly, the ethoxyphenyl moiety provides a platform for further structural diversification, enabling the exploration of different chemical space.

The biological activity of 3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid has been preliminarily assessed in several in vitro studies. These studies have revealed that the compound exhibits moderate affinity for certain protease enzymes, suggesting its potential as an inhibitor. Proteases play crucial roles in various physiological processes, and their inhibition is often a key strategy in drug development. The ability of this compound to interact with these enzymes opens up possibilities for its use in treating conditions where protease activity is dysregulated.

Furthermore, the compound's structural features make it amenable to further derivatization using modern synthetic techniques. Advances in computational chemistry and molecular modeling have enabled researchers to predict the properties of molecules with high accuracy before they are synthesized experimentally. This approach has significantly accelerated the drug discovery process by allowing for the rapid screening of large libraries of compounds.

The role of 3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid as a building block for more complex molecules is also noteworthy. In drug development, it is common to start with a lead compound and then modify it iteratively to improve its potency, selectivity, and pharmacokinetic properties. The versatility of this compound makes it an excellent starting point for such endeavors.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid (CAS No. 778599-33-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug development efforts aimed at targeting various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.